Cas no 1434142-21-8 (Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 1434142-21-8
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD27956904
• CID: 4599755
• PubChem ID: 118798115
• Update Time: 2025-10-29

Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate
• 2-BOC-2-AZASPIRO[3.5]NONANE-7-CARBALDEHYDE
• tert-butyl7-formyl-2-azaspiro[3.5]nonane-2-carboxylate
• SB11062
• 2-Boc-7-formyl-2-azaspiro[3.5]nonane
• DB-390093
• AS-52029
• CS-0048140
• DTXSID301142412
• SCHEMBL25031299
• SY233836
• 2-Azaspiro[3.5]nonane-2-carboxylic acid, 7-formyl-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate
• 1434142-21-8
• AKOS027252074
• MFCD27956904
• P14172
• Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate

• MDL： MFCD27956904
• Inchi： 1S/C14H23NO3/c1-13(2,3)18-12(17)15-9-14(10-15)6-4-11(8-16)5-7-14/h8,11H,4-7,9-10H2,1-3H3
• InChI Key： DENTZXANSHPNOQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(CCC(C=O)CC2)C1)=O

Computed Properties

• Exact Mass: 253.16779360 g/mol
• Monoisotopic Mass: 253.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6
• Molecular Weight: 253.34

Additional information on Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate

Introduction to Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 1434142-21-8)

Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate, identified by its CAS number 1434142-21-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic azole family, a class of molecules known for their structural complexity and diverse biological activities. The presence of both a formyl group and a tert-butyl ester moiety in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The spirocyclic core of Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate contributes to its rigidity, which can be advantageous in drug design for improving binding affinity and selectivity. The azaspiro structure itself has been extensively studied for its potential in modulating various biological pathways, including enzyme inhibition and receptor interaction. Recent advancements in computational chemistry have allowed researchers to predict the binding modes of such compounds with high precision, facilitating the rational design of novel therapeutic agents.

One of the most compelling aspects of Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate is its utility as a building block in the synthesis of heterocyclic derivatives. The formyl group at the 7-position provides a reactive site for condensation reactions, enabling the introduction of additional functional groups such as amines or alcohols. This flexibility has been exploited in the development of novel scaffolds for antimicrobial and anti-inflammatory agents. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising activity against resistant bacterial strains by targeting essential metabolic pathways.

The tert-butyl ester group at the 2-position adds another layer of chemical diversity, allowing for further derivatization through hydrolysis or transesterification reactions. This feature makes Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate particularly useful in combinatorial chemistry approaches, where libraries of structurally diverse compounds can be generated rapidly. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

In the context of medicinal chemistry, the synthesis of Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate has been optimized using modern catalytic methods to enhance yield and purity. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have been employed to construct the spirocyclic core efficiently. These advances in synthetic methodology have not only improved accessibility to this compound but also paved the way for exploring its derivatives in preclinical studies.

Recent preclinical investigations have highlighted the potential of Tert-Butyl 7-formyl-2-azaspiro[3.5]nonane-2-carboxylate as a precursor for drugs targeting neurological disorders. The spirocyclic structure mimics natural products found in plants known for their neuroprotective properties. By leveraging computational modeling and structural biology techniques, researchers have identified analogs that show enhanced efficacy in animal models of neurodegeneration. These findings underscore the importance of Tert-butyl 7-formyl-2 azaspiro[3 .5] nonane - 2 - carbox ylate (CAS No .1434142 -21 -8) as a scaffold for developing next-generation therapeutics.

The pharmaceutical industry continues to invest in innovative approaches to overcome challenges associated with drug resistance and side effects. The versatility of Tert-butyl 7-formyl - 2 - azaspiro [3 .5 ] non ane - 2 - carbox ylate makes it an attractive candidate for addressing these issues through structure-based drug design. By integrating insights from chemical biology and bioinformatics, researchers are able to tailor molecular properties such as solubility, metabolic stability, and pharmacokinetics to improve therapeutic outcomes.

Future directions in the study of Tert-butyl 7-formyl - 2 - azaspiro [3 .5 ] non ane - 2 - carbox ylate may include exploring its role in modulating immune responses and inflammation. The spirocyclic scaffold has shown promise in early studies as a modulator of immune checkpoints, which are critical targets in immunotherapy. By further optimizing its chemical structure, it may be possible to develop novel immunomodulatory agents with applications in oncology and autoimmune diseases.

In conclusion, Tert-but yl 7-for m yl - 2 - azasp ir o [3 .5 ] non ane - 2 - car box ylate (CAS No .1434142 -21 -8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity . Its applications span across multiple therapeutic areas , from antimicrobial agents to neuroprotective drugs , underscoring its importance as a research tool and potential drug candidate . As synthetic methodologies continue to evolve , we can expect even greater innovation driven by this remarkable compound.